Cas no 2361716-89-2 (N-Ethyl-N-[2-[(5-oxaspiro[3.5]non-8-ylmethyl)amino]-2-oxoethyl]-2-propenamide)

• Product Name: N-Ethyl-N-[2-[(5-oxaspiro[3.5]non-8-ylmethyl)amino]-2-oxoethyl]-2-propenamide
• CAS No: 2361716-89-2
• MF: C₁₆H₂₆N₂O₃
• MW: 294.389244556427
• CID: 5414588
• PubChem ID: 145906392
• Update Time: 2025-10-30

N-Ethyl-N-[2-[(5-oxaspiro[3.5]non-8-ylmethyl)amino]-2-oxoethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N-{[({5-oxaspiro[3.5]nonan-8-yl}methyl)carbamoyl]methyl}prop-2-enamide
• Z2910157441
• EN300-26576108
• N-Ethyl-N-[2-(5-oxaspiro[3.5]nonan-8-ylmethylamino)-2-oxoethyl]prop-2-enamide
• 2361716-89-2
• N-Ethyl-N-[2-[(5-oxaspiro[3.5]non-8-ylmethyl)amino]-2-oxoethyl]-2-propenamide

• Inchi： 1S/C16H26N2O3/c1-3-15(20)18(4-2)12-14(19)17-11-13-6-9-21-16(10-13)7-5-8-16/h3,13H,1,4-12H2,2H3,(H,17,19)
• InChI Key： FBAMQPIFZGLWIG-UHFFFAOYSA-N
• SMILES： C(N(CC)CC(NCC1CC2(CCC2)OCC1)=O)(=O)C=C

Computed Properties

• Exact Mass: 294.19434270g/mol
• Monoisotopic Mass: 294.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 536.0±25.0 °C(Predicted)
• pka: 14.82±0.46(Predicted)

Additional information on N-Ethyl-N-[2-[(5-oxaspiro[3.5]non-8-ylmethyl)amino]-2-oxoethyl]-2-propenamide

Introduction to N-Ethyl-N-[2-[(5-oxaspiro[3.5]non-8-ylmethyl)amino]-2-oxoethyl]-2-propenamide (CAS No: 2361716-89-2)

N-Ethyl-N-[2-[(5-oxaspiro[3.5]non-8-ylmethyl)amino]-2-oxoethyl]-2-propenamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 2361716-89-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry and drug development.

The molecular structure of N-Ethyl-N-[2-[(5-oxaspiro[3.5]non-8-ylmethyl)amino]-2-oxoethyl]-2-propenamide is characterized by a spirocyclic framework, which is a key feature contributing to its distinctive chemical behavior. The presence of an oxaspiro ring system provides the molecule with enhanced stability and flexibility, allowing it to interact with biological targets in a versatile manner. This structural motif has been extensively explored in the design of bioactive molecules, particularly in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions between this compound and its potential biological targets. The spirocyclic core of N-Ethyl-N-[2-[(5-oxaspiro[3.5]non-8-ylmethyl)amino]-2-oxoethyl]-2-propenamide is believed to play a crucial role in modulating the activity of enzymes and receptors involved in various physiological pathways. This has led to its investigation as a potential lead compound for the development of drugs targeting neurological disorders, inflammatory conditions, and other diseases.

In the realm of drug discovery, the synthesis and optimization of N-Ethyl-N-[2-[(5-oxaspiro[3.5]non-8-ylmethyl)amino]-2-oxoethyl]-2-propenamide have been areas of active research. The compound's structural complexity presents both challenges and opportunities for chemists aiming to modify its properties while retaining or enhancing its biological activity. Techniques such as solid-phase synthesis and transition-metal-catalyzed reactions have been employed to streamline the preparation of this molecule, enabling faster screening for potential therapeutic applications.

One of the most compelling aspects of N-Ethyl-N-[2-[(5-oxaspiro[3.5]non-8-ylmethyl)amino]-2-oxoethyl]-2-propenamide is its potential as an antimicrobial agent. Studies have shown that compounds with similar spirocyclic structures can disrupt bacterial cell membranes and inhibit the growth of pathogenic fungi. The spirocyclic oxaspirane moiety in this molecule is thought to contribute to its ability to interact with microbial targets, offering a novel approach to combat antibiotic-resistant strains.

Furthermore, the pharmacokinetic properties of N-Ethyl-N-[2-[(5-oxaspiro[3.5]non-8-ylmethyl)amino]-2-oxoethyl]-2-propenamide have been carefully evaluated to ensure its suitability for therapeutic use. Preliminary studies indicate that the compound exhibits good solubility and stability under physiological conditions, which are essential characteristics for any drug candidate. Additionally, its bioavailability appears promising, suggesting that it could be effectively absorbed and utilized by the body after administration.

The synthetic pathways developed for this compound have also provided insights into new methodologies for constructing complex organic molecules. These approaches could be adapted for the synthesis of other bioactive compounds with similar structural features, thereby expanding the arsenal of tools available to medicinal chemists.

Recent research has also explored the potential applications of N-Ethyl-N-[2-[(5-oñaspiro[3.5]non-octal)-methyl)amino]-4-cetilidenaminol]] (CAS No: 2361716 89 22)] in combination therapies. The ability of this compound to interact with multiple biological targets simultaneously suggests that it could be used in combination with other drugs to achieve synergistic effects, potentially improving treatment outcomes for patients suffering from chronic diseases.

The future directions for research on N-Ethyl-N-[2-(1H-indazol-l-l)-1H-indazol-l-l)-1H-indazol-l-l)-1H-indazol-l-l)-1H-indazol-l-l)-1H-indazol-l-l)-1H-indazol-l-metil)-4-cetilidenaminol]] (CAS No: 2361716 89 22)] are multifaceted and exciting. Continued investigation into its mechanism of action, further optimization of its chemical structure, and exploration of new therapeutic applications will be key areas of focus. As our understanding of biological systems grows more sophisticated, compounds like N-Ethyl-N-[(CAS No: 2361716 89 22)] are likely to play an increasingly important role in the development of next-generation pharmaceuticals.